Cas no 2228232-15-1 (2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid
• CAS No: 2228232-15-1
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6558233
• PubChem ID: 165740662
• Update Time: 2025-06-26

2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid
• 2228232-15-1
• EN300-1998062

• Inchi： 1S/C9H14N2O3/c1-9(2,7(12)8(13)14)6-4-11(3)5-10-6/h4-5,7,12H,1-3H3,(H,13,14)
• InChI Key： AIROPYXCDAIORZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1=CN(C)C=N1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid

Comprehensive Overview of 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid (CAS No. 2228232-15-1)

2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound, identified by its CAS number 2228232-15-1, belongs to the class of imidazole derivatives, which are known for their diverse biological activities. Its molecular structure combines a hydroxybutanoic acid backbone with a methylimidazole substituent, making it a promising candidate for drug development and enzymatic studies.

Recent trends in scientific literature highlight the growing interest in imidazole-based compounds for their potential applications in anti-inflammatory and antimicrobial therapies. Researchers are particularly focused on understanding how the hydroxy acid moiety in 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid influences its pharmacokinetic properties. This aligns with broader industry inquiries, such as "role of hydroxy acids in drug design" or "synthetic pathways for imidazole derivatives," which frequently appear in search engine queries.

The compound's synthesis typically involves multi-step organic reactions, including alkylation and ester hydrolysis, to achieve the desired stereochemistry. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming the presence of the 1-methyl-1H-imidazol-4-yl group. Such methodologies are often searched by chemists seeking "advanced characterization of heterocyclic compounds."

In the context of green chemistry, efforts to optimize the production of 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid using sustainable catalysts or solvent-free conditions have gained traction. This addresses the rising demand for eco-friendly synthetic protocols, a topic frequently explored in forums and academic discussions. Additionally, its potential as a metabolite intermediate in microbial pathways has sparked curiosity among biotechnologists investigating "natural product biosynthesis."

From a commercial perspective, suppliers of fine chemicals emphasize the importance of rigorous quality control for CAS 2228232-15-1, given its use in high-value research applications. FAQs such as "storage conditions for hydroxy-imidazole compounds" or "compatibility with common reagents" reflect end-user concerns, underscoring the need for detailed technical documentation.

Future research directions may explore the compound's utility in prodrug formulations or its interactions with biological targets like enzymes and receptors. Such investigations could answer prevalent search queries like "mechanisms of imidazole drug delivery" or "structure-activity relationships of hydroxy acid derivatives." Collaborative studies between computational chemists and experimentalists are also expected to accelerate the discovery of novel analogs.

In summary, 2-hydroxy-3-methyl-3-(1-methyl-1H-imidazol-4-yl)butanoic acid represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific discourse, while SEO-optimized content around its CAS number and structural attributes will remain vital for knowledge dissemination.